Cas no 2757960-06-6 (1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2757960-06-6
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 6074323
• PubChem ID: 165756716
• Update Time: 2025-07-10

1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101939
• 1-(methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
• 2757960-06-6
• 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-3-4-18-10(16)13-7-11(9(14)15)5-12(13,6-11)8-17-2/h3H,1,4-8H2,2H3,(H,14,15)
• InChI Key： ICAKWGJVEVOXDR-UHFFFAOYSA-N
• SMILES： O(C)CC12CC(C(=O)O)(CN1C(=O)OCC=C)C2

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid

Research Brief on 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2757960-06-6)

In recent years, the compound 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2757960-06-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique azabicyclo[2.1.1]hexane core, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting enzyme inhibition and receptor modulation. The compound's structural complexity and functional versatility make it a valuable candidate for further exploration.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid, highlighting its improved yield and purity compared to earlier methods. The study also investigated the compound's stability under various physiological conditions, revealing its suitability for oral administration in preclinical models.

The biological activity of this compound has been a key area of investigation. In vitro assays demonstrated its potent inhibitory effects against specific serine proteases involved in inflammatory pathways. These findings were further supported by molecular docking studies, which revealed high-affinity binding to the active sites of target enzymes. Such results suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the derivatization of 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid to enhance its pharmacokinetic profile. Researchers introduced various substituents to the methoxymethyl and allyloxycarbonyl groups, leading to derivatives with improved metabolic stability and bioavailability. These modifications also allowed for fine-tuning of the compound's selectivity, reducing off-target effects in cellular assays.

In addition to its therapeutic potential, the compound has been investigated for its role in chemical biology tools. A 2024 study utilized 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid as a versatile building block for the development of activity-based probes (ABPs). These probes enabled real-time monitoring of enzyme activity in complex biological systems, providing insights into disease mechanisms and drug responses.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility, in vivo toxicity, and large-scale manufacturing need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 1-(Methoxymethyl)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid-based therapeutics, paving the way for its eventual entry into clinical trials.